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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152 Get Quote

Abstract

This technical guide provides a comprehensive overview of 2,4-Dimethoxytoluene (CAS:

38064-90-3), a versatile aromatic organic compound. It is intended for researchers, scientists,

and professionals in drug development and other scientific fields. This document details the

physicochemical properties, spectroscopic data, a proposed synthesis protocol, and known

applications of this compound. Additionally, it covers its biological activity, toxicological profile,

and essential safety information. The guide aims to be a thorough resource, incorporating

structured data, detailed experimental procedures, and logical visualizations to facilitate a

deeper understanding of 2,4-Dimethoxytoluene.

Physicochemical Properties
2,4-Dimethoxytoluene is a colorless to pale yellow liquid at room temperature.[1] It is

characterized by the following properties:
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Property Value Reference

Molecular Formula C₉H₁₂O₂ [2][3][4]

Molecular Weight 152.19 g/mol [1][2][3][4]

Density 1.036 g/mL at 25 °C [1]

Boiling Point 110-120 °C at 30 mmHg [1]

210-211 °C at 760 mmHg

(estimated)
[1]

Flash Point 93 °C (199.4 °F) - closed cup

Refractive Index n20/D 1.524

Solubility
Soluble in water (326.1 mg/L at

25 °C, estimated)
[1]

Vapor Pressure 0.196 mmHg (estimated) [1]

logP (o/w) 2.760 [1]

Spectroscopic Data
The structural elucidation of 2,4-Dimethoxytoluene is typically confirmed using various

spectroscopic methods. The NIST WebBook provides its mass spectrum (electron ionization).

[4] While specific ¹H and ¹³C NMR or IR spectra for this exact compound are not readily

available in the provided search results, analogous data for similar dimethoxytoluene isomers

can be found in chemical databases.[5] Standard analytical protocols would involve obtaining

¹H NMR, ¹³C NMR, IR, and mass spectra for complete characterization.

Synthesis and Manufacturing
A plausible synthetic route for 2,4-Dimethoxytoluene involves the methylation of 4-

methylresorcinol (2,4-dihydroxytoluene). This method is analogous to the methylation of other

phenolic compounds.[6][7]
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Proposed Synthesis of 2,4-Dimethoxytoluene

Reactants Reaction Conditions

Product

4-Methylresorcinol

2,4-Dimethoxytoluene

+

Dimethyl Sulfate Base (e.g., K₂CO₃)

Catalyst

Solvent (e.g., Acetone) Reflux

Click to download full resolution via product page

Caption: Proposed synthesis of 2,4-Dimethoxytoluene via methylation.

Experimental Protocol: Methylation of 4-
Methylresorcinol
This protocol describes a general procedure for the synthesis of 2,4-Dimethoxytoluene.

Materials and Reagents:

4-Methylresorcinol

Dimethyl sulfate

Anhydrous potassium carbonate (K₂CO₃)

Acetone

Diethyl ether

10% Sodium hydroxide solution

Saturated sodium chloride solution (brine)
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Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

methylresorcinol in acetone.

Add anhydrous potassium carbonate to the solution.

Slowly add dimethyl sulfate dropwise to the stirred mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Evaporate the acetone under reduced pressure.

Dissolve the residue in diethyl ether and wash with a 10% sodium hydroxide solution to

remove any unreacted starting material.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude 2,4-Dimethoxytoluene by vacuum distillation.

Applications
2,4-Dimethoxytoluene is a versatile chemical intermediate with applications in various fields:

Pharmaceutical and Fragrance Synthesis: It serves as a building block for more complex

molecules in the pharmaceutical and fragrance industries.[8][9]

Diagnostic Assays: The compound is used in the manufacturing of diagnostic assays,

particularly in hematology and histology.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.chemimpex.com/products/41812
https://patents.google.com/patent/CN102311351B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biochemical Reagent: It has been investigated for its biochemical properties, including

potential insect repellent activity.[3]

Material Science: Its stable aromatic structure makes it a candidate for the development of

specialty polymers and coatings.[8]

Dyes and Agrochemicals: It can be used as a precursor in the synthesis of certain dyes and

agrochemicals.[8]

Biological Activity and Toxicology
The primary documented biological activity of 2,4-Dimethoxytoluene is its potential as an

insect repellent.[3] Further research into its broader biological effects and mechanisms of

action is limited in the public domain. Toxicological data indicates that it is a skin and eye irritant

and may cause respiratory irritation.

Workflow for Biological Activity Screening

Preclinical Research

2,4-Dimethoxytoluene

In vitro Assays
(e.g., enzyme inhibition, receptor binding)

Cell-based Assays
(e.g., cytotoxicity, signaling pathways)

Data Analysis and Interpretation

In vivo Studies
(e.g., animal models for efficacy and toxicity)

Identification of Lead Compound Properties

Click to download full resolution via product page

Caption: A general workflow for assessing the biological activity of a compound.
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Safety Information
Appropriate personal protective equipment (PPE), including eye shields and gloves, should be

used when handling 2,4-Dimethoxytoluene. It is classified as a combustible liquid.

Hazard Statement Precautionary Statement Target Organs

H315: Causes skin irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

Respiratory system

H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

H335: May cause respiratory

irritation

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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